Cas no 1798904-73-0 (N-Acetyl-S-(2-carboxyethyl)-D-Cysteine)

• Product Name: N-Acetyl-S-(2-carboxyethyl)-D-Cysteine
• CAS No: 1798904-73-0
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 4772817
• Update Time: 2025-10-19

N-Acetyl-S-(2-carboxyethyl)-D-Cysteine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-(2-carboxyethyl)-D-Cysteine

• Inchi： 1S/C8H13NO5S/c1-5(10)9-6(8(13)14)4-15-3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-/m1/s1
• InChI Key： CLQPFBSYILTXKI-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@@H](CSCCC(O)=O)NC(C)=O

Additional information on N-Acetyl-S-(2-carboxyethyl)-D-Cysteine

N-Acetyl-S-(2-carboxyethyl)-D-Cysteine: A Comprehensive Overview

N-Acetyl-S-(2-carboxyethyl)-D-Cysteine, also known by its CAS number 1798904-73-0, is a biologically active compound that has garnered significant attention in the fields of pharmacology and nutraceuticals. This compound is a derivative of cysteine, a sulfur-containing amino acid, and is characterized by its unique chemical structure that imparts it with distinct functional properties. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense research interest.

The chemical structure of N-Acetyl-S-(2-carboxyethyl)-D-Cysteine is defined by the presence of an acetyl group attached to the nitrogen atom of cysteine, along with a carboxyethyl substituent on the sulfur atom. This configuration not only enhances its stability but also confers it with improved bioavailability compared to its parent compound. The D-isomer of cysteine is particularly significant due to its biological activity and selective uptake in certain physiological systems.

Recent advancements in the synthesis and characterization of N-Acetyl-S-(2-carboxyethyl)-D-Cysteine have been documented in scientific literature. Researchers have explored various methods to optimize its production, including enzymatic synthesis and chemical modifications. These studies emphasize the importance of maintaining the stereochemistry of the molecule to preserve its bioactivity. The compound's ability to act as a precursor for glutathione, a key antioxidant in the body, has been extensively studied, underscoring its role in combating oxidative stress and inflammation.

One of the most promising areas of research involving N-Acetyl-S-(2-carboxyethyl)-D-Cysteine is its application in neuroprotection. Studies have demonstrated its potential to mitigate neuroinflammation and oxidative damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and exert protective effects on neuronal cells has been validated through preclinical trials, paving the way for further exploration in clinical settings.

In addition to its therapeutic applications, N-Acetyl-S-(2-carboxyethyl)-D-Cysteine has found utility in cosmeceuticals due to its antioxidant properties. Its inclusion in skincare products has been shown to enhance skin health by reducing oxidative damage and promoting collagen synthesis. This dual functionality positions it as a versatile compound with applications across multiple industries.

Recent studies have also investigated the role of N-Acetyl-S-(2-carboxyethyl)-D-Cysteine in modulating immune responses. Research indicates that it may enhance immune function by upregulating antioxidant enzymes and reducing oxidative stress-induced immunosuppression. These findings suggest potential applications in immunotherapy and preventive medicine.

The safety profile of N-Acetyl-S-(2-carboxyethyl)-D-Cysteine has been extensively evaluated in preclinical models, with results indicating low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential for human use.

In conclusion, N-Acetyl-S-(2-carboxyethyl)-D-Cysteine (CAS No: 1798904-73-0) represents a multifaceted compound with significant potential in therapeutics, cosmeceuticals, and nutraceuticals. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a promising candidate for addressing diverse health challenges. Continued exploration into its mechanisms of action and clinical efficacy will undoubtedly unlock further opportunities for harnessing its benefits.